3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl 2-furoate

• IUPAC Name: [3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxochromen-7-yl] furan-2-carboxylate
• InChI: InChI=1S/C24H18O7/c1-2-14-10-16-21(12-20(14)31-24(26)19-4-3-7-27-19)30-13-17(23(16)25)15-5-6-18-22(11-15)29-9-8-28-18/h3-7,10-13H,2,8-9H2,1H3
• InChI Key: NKZFKULZHOEHDW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OC(=O)C3=CC=CO3)OC=C(C2=O)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C24H18O7
• Molecular Weight: 418.4 g/mol

Description

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-4-oxo-4H-chromen-7-yl 2-furoate is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various applications. This compound belongs to the class of coumarin derivatives and is commonly referred to as Furocoumarin.

Scientific Research Applications

Synthesis and Biological Activities

The synthesis of compounds similar to the one mentioned, such as ethyl 4-[(6-substituted 2,2-dimethyl-2H-chromen-7-yl)methoxy]benzoates, has been studied for their anti-juvenile hormone activity, particularly in silkworm larvae, showcasing their potential as biochemical tools or agents in agricultural applications (Furuta et al., 2010). Similarly, the structure of related compounds has been determined through single-crystal X-ray crystallography, providing insights into their molecular configurations for further chemical modifications and applications (Manolov, Morgenstern, & Hegetschweiler, 2012).

Antimicrobial and Antifungal Activities

Research on chromone-pyrimidine coupled derivatives demonstrates their significant antimicrobial and antifungal activities, indicating their potential as novel therapeutic agents. For example, specific derivatives have been shown to possess potent antibacterial and antifungal properties, comparable to standard drugs, and have been further evaluated for their mechanism of action through enzyme assays and molecular docking studies (Tiwari et al., 2018).

Antioxidant Activity

The antioxidant activities of new coumarin derivatives have been explored, revealing their potential in combating oxidative stress-related diseases. Such studies involve comparative analyses with known antioxidants, providing a basis for the development of new antioxidant compounds (Kadhum et al., 2011).

Pain and Inflammation Alleviation

Compounds derived from Vitex negundo, including chromone constituents, have been isolated and evaluated for their anti-inflammatory and antinociceptive activities in vivo. These findings support the use of such compounds in the development of treatments for pain and inflammation (Khan et al., 2017).